Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate

• IUPAC Name: ethyl 3-oxo-1-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylate
• InChI: InChI=1S/C15H17NO5/c1-2-20-13(18)15(8-12(17)9-15)16-14(19)21-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,16,19)
• InChI Key: LURCEUQCNZXDMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC(=O)C1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol

Description

Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate, also known as EBC, is a cyclic carboxylic acid ester that has been widely used in scientific research for its various applications. EBC is an important intermediate in the synthesis of many compounds, and it has been used in the synthesis of complex molecules such as drugs, flavors, fragrances, and pesticides. In addition, EBC has been used in the synthesis of small organic molecules, such as amino acids and peptides.

Mechanism of Action

The mechanism of action of Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate is not fully understood. However, it is believed that Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate acts as a catalyst in the formation of a variety of organic compounds. In addition, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate can act as a Lewis acid, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate have not been extensively studied. However, it is known that Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate can act as a Lewis acid and can facilitate the formation of covalent bonds between molecules. In addition, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate may be able to interact with certain enzymes and proteins in the body, which could potentially lead to changes in the biochemical and physiological processes of the body.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate in lab experiments include its availability, low cost, and stability. Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate is widely available and can be easily purchased from chemical suppliers. In addition, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate is relatively inexpensive and is stable in a variety of conditions. The main limitation of using Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate in lab experiments is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The future directions for Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate include further research into its mechanism of action, biochemical and physiological effects, and potential applications. In addition, further research into the synthesis of Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate and its derivatives could lead to the development of new and improved compounds for use in scientific research. Finally, further research into the use of Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate in drug development could lead to the development of new and more effective drugs.

Synthesis Methods

Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate can be synthesized in a variety of ways, including the use of a Grignard reagent, a Wittig reaction, and a Knoevenagel condensation. The Grignard reaction is the most common method of synthesizing Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate, and it involves the reaction of a Grignard reagent with a carboxylic acid ester. The Wittig reaction is a chemical reaction in which a phosphonium salt reacts with an aldehyde or ketone to form an alkene and a phosphine oxide. The Knoevenagel condensation is a type of aldol condensation reaction in which an aldehyde or ketone reacts with an active hydrogen compound, such as an alcohol, to form an α,β-unsaturated carbonyl compound.

Scientific Research Applications

Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate has been used as a key intermediate in the synthesis of complex molecules, such as drugs, flavors, fragrances, and pesticides. In medicinal chemistry, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate has been used as a starting material for the synthesis of small organic molecules, such as amino acids and peptides. In biochemistry, Ethyl 1-(benzyloxycarbonylamino)-3-oxo-cyclobutanecarboxylate has been used in the synthesis of a variety of enzymes, proteins, and other biological molecules.